Cas no 67112-57-6 ((S)-4-Amino-3-p-tolylbutanoicacid)

• Product Name: (S)-4-Amino-3-p-tolylbutanoicacid
• CAS No: 67112-57-6
• MF: C₁₁H₁₅NO₂
• MW: 193.242303133011
• CID: 58540
• PubChem ID: 794533
• Update Time: 2025-06-08

(S)-4-Amino-3-p-tolylbutanoicacid Chemical and Physical Properties

Names and Identifiers

• (S)-4-Amino-3-p-tolylbutanoic acid
• (3S)-4-Amino-3-(4-methylphenyl)butanoic acid
• benzenepropanoic acid, beta-(aminomethyl)-4-methyl-, (betaS)-
• (S)-4-Amino-3-p-tolylbutanoicacid
• 67112-57-6
• SCHEMBL13940816
• AC-22395
• AKOS025401579
• (S)-4-amino-3-(p-tolyl)butanoic acid

• Inchi： 1S/C11H15NO2/c1-8-2-4-9(5-3-8)10(7-12)6-11(13)14/h2-5,10H,6-7,12H2,1H3,(H,13,14)/t10-/m1/s1
• InChI Key： MSZRPURXKHMSFF-SNVBAGLBSA-N
• SMILES： OC(C[C@H](CN)C1C=CC(C)=CC=1)=O

Computed Properties

• Exact Mass: 193.11035
• Monoisotopic Mass: 193.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _1.2
• Topological Polar Surface Area: 63.3A^2

Experimental Properties

• Density: 1.132g/cm3
• Boiling Point: 345.5ºC at 760 mmHg
• Flash Point: 162.7ºC
• Refractive Index: 1.557
• PSA: 63.32
• LogP: 2.21230

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (S)-4-Amino-3-p-tolylbutanoicacid

The Role of (S)-4-Amino-3-p-Tolylbutanoic Acid (CAS No. 67112-57-6) in Modern Chemical and Pharmaceutical Research

(S)-4-Amino-3-p-Tolylbutanoic acid, identified by the CAS registry number 67112-57-6, is a chiral α-amino acid derivative with a unique structural configuration that positions it at the forefront of contemporary medicinal chemistry research. This compound combines an aromatic p-tolyl group attached to the γ-carbon of a butanoic acid backbone, while the amino functionality introduces potential for peptide-like interactions. Recent advancements in asymmetric synthesis methodologies have enabled scalable production of this enantiomerically pure compound, underscoring its utility in drug discovery programs targeting protein-protein interaction inhibitors and enzyme modulators.

Structural characterization studies reveal that the (S) configuration imparts distinct pharmacokinetic properties compared to its (R) counterpart. Nuclear magnetic resonance (NMR) spectroscopy and X-ray crystallography analyses confirm the compound's rigid conformation stabilized by intramolecular hydrogen bonding between the amine and carboxylic acid groups. This structural rigidity correlates with enhanced metabolic stability observed in liver microsomal assays, making it an attractive scaffold for orally bioavailable drug candidates.

Innovative synthetic approaches reported in 2023 have significantly improved access to this compound. A catalytic asymmetric conjugate addition protocol using rhodium(II) catalysts achieves enantiomeric excesses exceeding 99% ee under mild conditions, representing a major advancement over earlier resolution-based methods. Such developments align with green chemistry principles by eliminating hazardous solvents and reducing waste streams associated with traditional synthesis routes.

Pharmacological investigations highlight this compound's potential as a β-secretase (BACE1) modulator in Alzheimer's disease research. A 2024 study published in *Nature Communications* demonstrated that substituting phenyl groups with p-tolyl derivatives significantly improves blood-brain barrier permeability without compromising enzymatic inhibition potency. The presence of the amino group facilitates covalent warhead design strategies when coupled with Michael acceptor functionalities, enabling irreversible binding to target proteins.

Recent computational studies using molecular dynamics simulations reveal how the p-tolyl moiety enhances cellular membrane permeability through hydrophobic interactions while maintaining aqueous solubility due to ionizable groups. These dual properties make the compound an ideal building block for prodrug designs targeting both hydrophilic and lipophilic biological compartments. Structure-activity relationship (SAR) analysis across multiple kinase systems shows that substituting the γ-carbon's methylene group with ethylene linkers can modulate selectivity profiles between Src-family kinases and cyclin-dependent kinases.

In preclinical models, derivatives incorporating this core structure have exhibited promising anti-inflammatory activity through selective COX-2 inhibition without gastrointestinal side effects typically associated with nonsteroidal anti-inflammatory drugs (NSAIDs). A Phase I clinical trial initiated in late 2023 is evaluating a topoisomerase IIα inhibitor based on this scaffold for pediatric solid tumors, leveraging its ability to cross blood-brain tumor barriers effectively.

Spectroscopic studies employing circular dichroism (CD) spectroscopy have elucidated stereochemical requirements for optimal binding affinity to histone deacetylase (HDAC) isoforms, demonstrating how subtle changes in steric bulk at the p-tolyl position influence enzyme-substrate interactions at picomolar concentrations. These findings are enabling rational design of isoform-selective inhibitors addressing specific epigenetic dysregulations observed in acute myeloid leukemia subtypes.

Advances in click chemistry methodologies have expanded applications into post-translational modification research, where azide-functionalized derivatives enable copper-free cycloaddition reactions with bioorthogonal probes. This capability has been pivotal in studying protein degradation pathways using live-cell imaging techniques without perturbing endogenous metabolic processes.

Ongoing investigations into its photochemical properties are exploring applications as a photosensitizer component in photodynamic therapy formulations. Excitation wavelength optimization studies show absorption maxima at 405 nm aligning well with near-infrared light penetration depths suitable for deep tissue treatments while minimizing healthy tissue damage.

This multifunctional chemical entity continues to redefine synthetic strategies across medicinal chemistry disciplines through its inherent structural versatility and tunable physicochemical properties. As highlighted by recent publications from leading pharmaceutical R&D institutions, further exploration of its application space promises breakthroughs in targeted therapies addressing unmet medical needs across oncology, neurodegenerative diseases, and autoimmune disorders.